Cas no 55717-07-2 (4-icosylmorpholine)

• Product Name: 4-icosylmorpholine
• CAS No: 55717-07-2
• MF: C₂₄H₄₉NO
• MW: 367.651967763901
• CID: 944393
• PubChem ID: 319233
• Update Time: 2025-04-19

4-icosylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-icosylmorpholine

• Inchi： 1S/C24H49NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-25-21-23-26-24-22-25/h2-24H2,1H3
• InChI Key： UNHYKHLQCLCRDJ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 367.38167
• Monoisotopic Mass: 367.381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 0.868
• Boiling Point: 451.8°C at 760 mmHg
• Flash Point: 131.9°C
• Refractive Index: 1.461
• PSA: 12.47